Cas no 2002472-33-3 (2-(4-Methyloxan-4-yl)acetaldehyde)

2-(4-Methyloxan-4-yl)acetaldehyde structure
2002472-33-3 structure
Product Name:2-(4-Methyloxan-4-yl)acetaldehyde
CAS No:2002472-33-3
MF:C8H14O2
MW:142.195562839508
CID:5466129
PubChem ID:131419462
Update Time:2023-08-28

2-(4-Methyloxan-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Methyloxan-4-yl)acetaldehyde
    • Z2466490037
    • 2-(4-Methyltetrahydro-2H-pyran-4-yl)acetaldehyde
    • 2H-Pyran-4-acetaldehyde, tetrahydro-4-methyl-
    • Inchi: 1S/C8H14O2/c1-8(2-5-9)3-6-10-7-4-8/h5H,2-4,6-7H2,1H3
    • InChI Key: VMQDHALQCPVJEM-UHFFFAOYSA-N
    • SMILES: O1CCC(C)(CC=O)CC1

Computed Properties

  • Exact Mass: 142.099379685 g/mol
  • Monoisotopic Mass: 142.099379685 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 26.3
  • Molecular Weight: 142.20

2-(4-Methyloxan-4-yl)acetaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1829398-0.05g
2-(4-methyloxan-4-yl)acetaldehyde
2002472-33-3 95%
0.05g
$440.0 2023-09-19
Enamine
EN300-1829398-0.1g
2-(4-methyloxan-4-yl)acetaldehyde
2002472-33-3 95%
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$575.0 2023-09-19
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EN300-1829398-0.25g
2-(4-methyloxan-4-yl)acetaldehyde
2002472-33-3 95%
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$822.0 2023-09-19
Enamine
EN300-1829398-0.5g
2-(4-methyloxan-4-yl)acetaldehyde
2002472-33-3 95%
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$1293.0 2023-09-19
Enamine
EN300-1829398-1.0g
2-(4-methyloxan-4-yl)acetaldehyde
2002472-33-3 95%
1.0g
$1658.0 2023-07-10
Enamine
EN300-1829398-2.5g
2-(4-methyloxan-4-yl)acetaldehyde
2002472-33-3 95%
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$3249.0 2023-09-19
Enamine
EN300-1829398-5.0g
2-(4-methyloxan-4-yl)acetaldehyde
2002472-33-3 95%
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$4806.0 2023-07-10
Enamine
EN300-1829398-10.0g
2-(4-methyloxan-4-yl)acetaldehyde
2002472-33-3 95%
10.0g
$7128.0 2023-07-10
Enamine
EN300-1829398-1g
2-(4-methyloxan-4-yl)acetaldehyde
2002472-33-3 95%
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$1658.0 2023-09-19
Enamine
EN300-1829398-5g
2-(4-methyloxan-4-yl)acetaldehyde
2002472-33-3 95%
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